Cas no 2640955-39-9 (4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 2640955-39-9
• MF: C₁₇H₁₉N₅OS
• MW: 341.430661439896
• CID: 5317733
• PubChem ID: 155799006
• Update Time: 2025-05-25

4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-[4-(2-methyl-4-pyrimidinyl)-1-piperazinyl]benzothiazole
• AKOS040725629
• F6759-3593
• 4-methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole
• 2640955-39-9
• 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C17H19N5OS/c1-12-18-7-6-15(19-12)21-8-10-22(11-9-21)17-20-16-13(23-2)4-3-5-14(16)24-17/h3-7H,8-11H2,1-2H3
• InChI Key： MLGSQGQLSWKVSO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N1CCN(C2C=CN=C(C)N=2)CC1)OC

Computed Properties

• Exact Mass: 341.13103142g/mol
• Monoisotopic Mass: 341.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.1±60.0 °C(Predicted)
• pka: 7.82±0.31(Predicted)

Additional information on 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole

4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole: A Comprehensive Overview

The compound with CAS No 2640955-39-9, commonly referred to as 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a derivative of the benzothiazole class, which is known for its versatile applications in pharmaceuticals, agrochemicals, and materials science. The benzothiazole core of this compound provides a rigid aromatic framework that can be further functionalized to enhance its biological activity and stability.

Recent studies have highlighted the potential of benzothiazole derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The methoxy group at position 4 of the benzothiazole ring contributes to increased lipophilicity and improved pharmacokinetic properties. Additionally, the presence of a piperazine ring at position 2 introduces nitrogen atoms that can participate in hydrogen bonding interactions with biological targets, enhancing the molecule's bioactivity.

The 2-methylpyrimidine moiety attached to the piperazine ring further enhances the compound's versatility. Pyrimidine derivatives are well-known for their role in nucleic acid synthesis and their ability to modulate enzyme activity. The methyl substitution at position 2 of the pyrimidine ring adds an additional layer of complexity to the molecule's structure, potentially influencing its selectivity and potency.

From a synthetic standpoint, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the benzothiazole core through condensation reactions involving thioamide and aldehyde precursors. Subsequent steps involve functionalization of the benzothiazole ring with methoxy and piperazine groups, followed by coupling with the pyrimidine derivative. Recent advancements in catalytic methods and microwave-assisted synthesis have significantly improved the efficiency and scalability of these processes.

One of the most promising applications of this compound lies in its potential as a small molecule inhibitor for various protein targets. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against kinases involved in cell proliferation and survival pathways. Furthermore, its ability to penetrate cellular membranes efficiently makes it a strong candidate for drug development programs targeting intracellular pathogens.

In terms of structural optimization, researchers have explored various modifications to enhance the compound's pharmacokinetic profile. For instance, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to modulate solubility and metabolic stability. Additionally, altering the substituents on the pyrimidine ring has allowed for fine-tuning of binding affinities toward specific molecular targets.

The environmental impact and safety profile of this compound have also been subjects of recent investigations. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. Moreover, acute toxicity studies suggest that it poses minimal risk to non-target organisms when used within recommended application limits.

In conclusion, 4-Methoxy-2-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole represents a compelling example of how structural diversity can be leveraged to develop innovative chemical entities with broad applicability. Its unique combination of functional groups and favorable pharmacokinetic properties positions it as a valuable tool in both academic research and industrial development efforts.